Cas no 302-27-2 (Aconitine Standard)

Aconitine is present in Chuanwu\Aconitum kusnezoffii\The main components of aconite and other plantsToxicComposition.It mainly excites the vagus nerve,Damage to peripheral nerves.Poisoning symptoms are mainly of nervous system and circulatory system,Followed by digestive system symptoms.
The main clinical manifestations are numbness of the mouth, tongue and limbs,Whole body tightness, etc,Reduce the self-regulation of the sinoatrial node by activating the vagus nerve,Cause the increase of self-regulation of translocation pacemaker and cause various arrhythmias,Damage to the myocardium.Oral pure Aconitine0.2mgCan be poisoned,3-5mgLethal.Common folk Aconitum kusnezoffii\Aconitum carmichaeli and other plants to brew medicinal wine.But here's a warning they're all deadly.
Aconitine Standard structure
Aconitine Standard structure
Aconitine Standard
302-27-2
C34H47NO11
645.7371
MFCD00082375
36748
2012

Aconitine Standard Properties

Names and Identifiers

    • Aconitine
    • (1ALPHA,3ALPHA,6ALPHA,14ALPHA,15ALPHA,16BETA)-20-ETHYL-1,6,16-TRIMETHOXY-4-(METHOXYMETHYL)ACONITANE-3,8,13,14,15-PENTOL 8-ACETATE 14-BENZOATE
    • ACETYLBENZOYLACONINE
    • ACONITIN
    • ACONITANE
    • ACONITANE-3,8,13,14,15-PENTOL,20-ETHYL-1,6,16-TRIMETHOXY-4-(METHOXYMETHYL)-,8-ACETATE14-BENZOATE,(1ALPHA,3ALPHA,6ALPHA,14ALPHA,15ALPHA,16BETA)-
    • aconitincristallisat
    • aconitine(crystalline)
    • ACONITINE(P)
    • Aconitie
    • Acotinine
    • WAKO019-14621
    • [ "" ]
    • Aconitine Standard
    • Aconitysat
    • Aconitin cristallisat [German]
    • (1.ALPHA.,3.ALPHA.,6.ALPHA.,14.ALPHA,15.ALPHA.,16.BETA.)-20-ETHYL-1,6,16-TRIMETHOXY-4-(METHOXYMETHYL)ACONITANE-3,8,13,14,15-PENTOL 8-ACETATE 14-BENZOATE
    • Tox21_112015
    • (1.ALPHA.,3.ALPHA.,6.ALPHA.,14.ALPHA.,15.ALPHA.,16.BETA.)-20-ETHYL-1,6,16-TRIMETHOXY-4-(METHOXYMETHYL)ACONITANE-3,8,13,14,15-PENTOL 8-ACETATE 14-BENZOATE
    • 302-27-2
    • Aconitine [USP]
    • NSC-56464
    • DTXCID401476012
    • aconitine
    • NSC 56464
    • UNII-X8YN71D5WC
    • EINECS 206-121-7
    • ACONITINE [MI]
    • NSC-759627
    • Aconitine (Crystalline)
    • Aconitane-3,8,13,14,15-pentol, 20-ethyl-1,6,16-trimethoxy-4-(methoxymethyl)-, 8-acetate 14-benzoate, (1alpha,3alpha,6alpha,14alpha,15alpha,16beta)-
    • NCGC00163146-01
    • ACONITINUM [HPUS]
    • X8YN71D5WC
    • CAS-302-27-2
    • Aconitinum
    • DTXSID4046319
    • Acetylbenzoyl-aconine
    • [(1S,2R,3R,4R,5R,6S,7S,8R,9R,13R,14R,16S,17S,18R)-8-acetyloxy-11-ethyl-5,7,14-trihydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] benzoate
    • AKOS032428256
    • MFCD00082375
    • NCI60_004380
    • C06091
    • (1alpha,3alpha,6alpha,14.ALPHA,15alpha,16beta)-20-ETHYL-1,6,16-TRIMETHOXY-4-(METHOXYMETHYL)ACONITANE-3,8,13,14,15-PENTOL 8-ACETATE 14-BENZOATE
    • Q342108
    • Acetylbenzoyl aconine
    • 16-Ethyl-1alpha,6alpha,19beta-trimethoxy-4-(methoxymethyl)-aconitane-3alpha,8,10alpha,11,18alpha-pentol, 8-acetate 10-benzoate
    • 20-ethyl-3alpha,13,15alpha-trihydroxy-1alpha,6alpha,16beta-trimethoxy-4-(methoxymethyl)aconitane-8,14alpha-diyl 8-acetate 14-benzoate
    • GTPL2617
    • SCHEMBL73323
    • NS00004122
    • CHEMBL1979562
    • CHEBI:2430
    • (1S,2R,3R,4R,5R,6S,7S,8R,9R,13R,14R,16S,17S,18R)-8-(acetyloxy)-11-ethyl-5,7,14-trihydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.1^{2,5}.0^{1,10}.0^{3,8}.0^{13,17}]nonadecan-4-yl benzoate
    • NSC56464
    • SCHEMBL15681737
    • CHEBI:181261
    • XFSBVAOIAHNAPC-UHFFFAOYSA-N
    • [8-acetyloxy-11-ethyl-5,7,14-trihydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] benzoate
    • Aconitane-3,8,13,14,15-pentol, 20-ethyl-1,6,16-trimethoxy-4-(methoxymethyl)-, 8-acetate 14-benzoate, (1.alpha.,3.alpha.,6.alpha.,14.alpha.,15.alpha.,16.beta.)-
    • 2H-12,3,6a-Ethanylylidene-7,9-methanonaphth[2,3-b]azocine, aconitane-3,8,13,14,15-pentol deriv.
    • 8-(Acetyloxy)-20-ethyl-3,13,15-trihydroxy-1,6,16-trimethoxy-4-(methoxymethyl)aconitan-14-yl benzoate #
    • Aconitin cristallisat
    • ACONITINE
    • XFSBVAOIAHNAPC-XTHSEXKGSA-N
    • +Expand
    • MFCD00082375
    • XFSBVAOIAHNAPC-WSORPINJSA-N
    • 1S/C34H47NO11/c1-7-35-15-31(16-41-3)20(37)13-21(42-4)33-19-14-32(40)28(45-30(39)18-11-9-8-10-12-18)22(19)34(46-17(2)36,27(38)29(32)44-6)23(26(33)35)24(43-5)25(31)33/h8-12,19-29,37-38,40H,7,13-16H2,1-6H3/t19-,20-,21-,22-,23+,24+,25?,26+,27+,28-,29+,31+,32-,33?,34-/m1/s1
    • C123[C@H](OC)C[C@@H](O)[C@@]4(COC)CN(CC)[C@@]1([H])[C@@]([H])([C@@]1(OC(=O)C)[C@H]([C@H](OC)[C@]5(O)[C@H](OC(=O)C6C=CC=CC=6)[C@@]1([H])[C@@]2([H])C5)O)[C@H](OC)C34

Computed Properties

  • 645.31500
  • 3
  • 12
  • 11
  • 645.31491132g/mol
  • 46
  • 1210
  • 0
  • 0
  • 15
  • 0
  • 0
  • 1
  • 0.3
  • 153Ų

Experimental Properties

  • 0.58600
  • 153.45000
  • 13,120
  • 1.6630 (estimate)
  • Soluble in ethanol. Sparingly soluble in water
  • 675.12°C (rough estimate)
  • 200-205 °C (dec.)
  • 0.0±2.4 mmHg at 25°C
  • 387.6±32.9 °C
  • Powder
  • Soluble in chloroform \ absolute ethanol \ ether and water, slightly soluble in petroleum ether
  • 5.88(at 25℃)
  • D +17.3° (chloroform)
  • 1.2181 (rough estimate)

Aconitine Standard Related Literature

302-27-2 (Aconitine Standard) Related Products